4-fluoro-2-methyl-N-propylbenzenesulfonamide

• Molecular Formula: C10H14FNO2S
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 4-fluoro-2-methyl-N-propylbenzenesulfonamide
• InChI: InChI=1S/C10H14FNO2S/c1-3-6-12-15(13,14)10-5-4-9(11)7-8(10)2/h4-5,7,12H,3,6H2,1-2H3
• InChI Key: LGSOITBLNVRJPM-UHFFFAOYSA-N
• SMILES: CCCNS(=O)(=O)C1=C(C=C(C=C1)F)C

Description

4-fluoro-2-methyl-N-propylbenzenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and properties, which make it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-fluoro-2-methyl-N-propylbenzenesulfonamide is thought to involve the inhibition of certain enzymes through binding to their active sites. This compound has been shown to have potent inhibitory effects on enzymes such as carbonic anhydrase and acetylcholinesterase, making it a valuable tool for studying these enzymes and their roles in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-2-methyl-N-propylbenzenesulfonamide are complex and varied, depending on the specific processes being studied. This compound has been shown to have effects on enzyme activity, cellular signaling pathways, and various other biochemical processes. Additionally, this compound has been studied for its potential use in the treatment of various diseases and disorders, including Alzheimer's disease and cancer.

Advantages and Limitations for Lab Experiments

One of the key advantages of using 4-fluoro-2-methyl-N-propylbenzenesulfonamide in lab experiments is its potent inhibitory effects on certain enzymes, which make it a valuable tool for studying these enzymes and their roles in various biological processes. Additionally, this compound has been shown to have potential applications in imaging and tracking cellular processes. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research on 4-fluoro-2-methyl-N-propylbenzenesulfonamide. One area of interest is in the development of new applications for this compound in the treatment of various diseases and disorders. Additionally, further research is needed to better understand the mechanisms of action of this compound and its effects on various biochemical and physiological processes. Finally, there is potential for the development of new derivatives and analogs of this compound that may have even more potent effects on enzyme activity and other biological processes.

Synthesis Methods

The synthesis of 4-fluoro-2-methyl-N-propylbenzenesulfonamide is typically carried out using a multi-step process that involves the reaction of various starting materials. One common method involves the reaction of 4-fluorobenzenesulfonyl chloride with 2-methylpropylamine, followed by further reaction with sodium hydroxide to produce the final product.

Scientific Research Applications

4-fluoro-2-methyl-N-propylbenzenesulfonamide has a wide range of potential applications in scientific research. One key area of interest is in the study of enzyme activity and inhibition, as this compound has been shown to have potent inhibitory effects on certain enzymes. Additionally, this compound has been studied for its potential use as a fluorescent probe for imaging and tracking various cellular processes.